3-Cyclopropoxy-5-iodo-N-methylaniline
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Description
3-Cyclopropoxy-5-iodo-N-methylaniline is a substituted aniline derivative featuring a cyclopropoxy group at the 3-position, an iodine atom at the 5-position, and an N-methylamine moiety. Its molecular formula is C₁₀H₁₂INO, with a molecular weight of 305.12 g/mol (calculated based on , substituting fluorine with iodine). This compound is structurally analogous to 3-Cyclopropoxy-5-fluoro-N-methylaniline (C₁₀H₁₂FNO, MW 181.21 g/mol), where iodine replaces fluorine, significantly altering its physicochemical properties .
Key properties inferred from analogs:
- Solubility: Likely low aqueous solubility due to hydrophobic cyclopropoxy and aromatic iodine substituents, similar to its fluoro counterpart (solubility optimized with organic solvents like DMSO) .
- Stability: Requires protection from light and storage at room temperature (RT), as noted for structurally related compounds .
Properties
Molecular Formula |
C10H12INO |
|---|---|
Molecular Weight |
289.11 g/mol |
IUPAC Name |
3-cyclopropyloxy-5-iodo-N-methylaniline |
InChI |
InChI=1S/C10H12INO/c1-12-8-4-7(11)5-10(6-8)13-9-2-3-9/h4-6,9,12H,2-3H2,1H3 |
InChI Key |
ODRMYPHYFRBVOO-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=CC(=CC(=C1)I)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxy-5-iodo-N-methylaniline can be achieved through several methods One common approach involves the nucleophilic substitution of an appropriate precursorThe iodination of the aromatic ring can be carried out using iodine or iodine-containing reagents under specific conditions .
Industrial Production Methods
Industrial production of 3-Cyclopropoxy-5-iodo-N-methylaniline typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-5-iodo-N-methylaniline undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding amine or other reduced forms.
Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.
Substitution: Nucleophiles such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines. Substitution reactions can result in the formation of various substituted derivatives.
Scientific Research Applications
3-Cyclopropoxy-5-iodo-N-methylaniline has several scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules.
Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-5-iodo-N-methylaniline involves its interaction with specific molecular targets. The compound may act as an inhibitor or modulator of certain enzymes or proteins, affecting various biochemical pathways. The exact mechanism depends on the specific application and target molecule .
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
The table below highlights critical differences between 3-Cyclopropoxy-5-iodo-N-methylaniline and related compounds:
Substituent Impact Analysis :
- Iodine vs. Fluorine : The iodine atom increases molecular weight by ~124 g/mol compared to fluorine, enhancing steric bulk and polarizability. This may improve binding to iodine-sensitive targets (e.g., thyroid receptors) or serve as a heavy atom for X-ray crystallography .
- Cyclopropoxy vs.
- Aromatic Systems : Thiophene- and naphthalene-containing analogs (e.g., compounds a, b, d in ) exhibit distinct electronic properties, altering solubility and metabolic stability compared to iodine/cyclopropoxy-substituted anilines .
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